Cas no 412292-91-2 (Benzenamine,N-methyl-4-(1-methylethoxy)-)

Benzenamine,N-methyl-4-(1-methylethoxy)- structure
412292-91-2 structure
Product Name:Benzenamine,N-methyl-4-(1-methylethoxy)-
CAS No:412292-91-2
MF:C10H15NO
MW:165.232202768326
CID:326432
PubChem ID:18002910
Update Time:2025-04-19

Benzenamine,N-methyl-4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-methyl-4-(1-methylethoxy)-
    • Benzenamine, N-methyl-4-(1-methylethoxy)- (9CI)
    • N-methyl-4-propan-2-yloxyaniline
    • 412292-91-2
    • 4-Isopropoxy-N-methylaniline
    • (4-isopropoxy-phenyl)-methyl-amine
    • SCHEMBL2095043
    • HLKXEQAYKCBPNT-UHFFFAOYSA-N
    • N-Methyl-4-[(propan-2-yl)oxy]aniline
    • DTXSID80592413
    • Inchi: 1S/C10H15NO/c1-8(2)12-10-6-4-9(11-3)5-7-10/h4-8,11H,1-3H3
    • InChI Key: HLKXEQAYKCBPNT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)NC)C(C)C

Computed Properties

  • Exact Mass: 165.115364102g/mol
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 21.3Ų
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